2-Chloro-6-(4-(methylsulfonyl)phenyl)pyrazine
Cat. No. B8168415
M. Wt: 268.72 g/mol
InChI Key: IBCLBIXEXDTXNT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:30][N:31]([CH3:32])[CH:33]=[O:34].[CH3:9][S:10](=[O:11])(=[O:12])[c:13]1[cH:14][cH:15][c:16]([B:19]([OH:20])[OH:21])[cH:17][cH:18]1.[Cl:1][c:2]1[n:3][c:4]([Cl:8])[cH:5][n:6][cH:7]1.[K+:27].[K+:28].[K+:29].[P:22]([O-:23])([O-:24])([O-:25])=[O:26]>>[c:2]1(-[c:16]2[cH:15][cH:14][c:13]([S:10]([CH3:9])(=[O:11])=[O:12])[cH:18][cH:17]2)[n:3][c:4]([Cl:8])[cH:5][n:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
CN(C)C=O
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CS(=O)(=O)c1ccc(B(O)O)cc1
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
Clc1cncc(Cl)n1
|
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
[K+]
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[K+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[K+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=P([O-])([O-])[O-]
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CS(=O)(=O)c1ccc(-c2cncc(Cl)n2)cc1
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Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
